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Compound of Interest

Compound Name: (Benzene)tricarbonylchromium

Cat. No.: B13710417

This guide provides comprehensive health and safety information for
(Benzene)tricarbonylchromium (C9oHsCrOs), a compound utilized by researchers, scientists,
and drug development professionals. Given its unique chemical properties and toxicological
profile, a thorough understanding of its hazards and handling requirements is paramount to
ensure laboratory safety. This document synthesizes critical data from safety data sheets,
regulatory standards, and toxicological literature to offer a field-proven perspective on risk
mitigation.

Chemical Identity and Physicochemical Properties

(Benzene)tricarbonylchromium, also known as Benchrotrene, is a yellow crystalline solid.[1]
[2] It is an organometallic compound featuring a chromium atom bonded to a benzene ring and
three carbonyl ligands, creating a stable "piano stool" geometry.[1][3] This structure is
fundamental to its utility as a catalyst and reaction intermediate in organic synthesis.[1][3][4] A
critical characteristic is its sensitivity to air and moisture, necessitating handling under an inert
atmosphere to prevent oxidation and decomposition.[1][5] It is generally insoluble in water but
soluble in nonpolar organic solvents like ether, benzene, and THF.[3][6]
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Property Value Source
CAS Number 12082-08-5 [31[71[8]
Molecular Formula CoHeCrOs [7109]
Molecular Weight 214.14 g/mol [410719]
Appearance Yellow crystalline solid [11[3]
Melting Point 163-166 °C (lit.) [2][7]
Decomposition Can decompose above 150 °C  [7]

N Insoluble in water; Soluble in
Solubility [31[6]
THF, ether, benzene

Hazard Identification and GHS Classification

(Benzene)tricarbonylchromium is classified as a hazardous chemical.[6] The primary routes
of exposure are inhalation, skin contact, and ingestion.[4][6]

» GHS Classification:

o Acute Toxicity, Oral (Category 4)[6][9][10]

o Acute Toxicity, Dermal (Category 4)[6][9][10]

o Acute Toxicity, Inhalation (Category 4)[6][9][10]
 Signal Word: Warning[6][7][10]

e Hazard Statements:

[¢]

H302: Harmful if swallowed[9][10]

o

H312: Harmful in contact with skin[9][10]

o

H332: Harmful if inhaled[9][10]
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Upon decomposition, hazardous products such as carbon monoxide, carbon dioxide, and
chromium oxides can be formed.[6] The compound itself is air-sensitive and incompatible with
strong oxidizing agents.[6][11]

Toxicological Profile: A Multi-faceted Hazard

The toxicity of (Benzene)tricarbonylchromium is complex, stemming not only from the intact
molecule but also from its constituent components and potential decomposition products. While
specific toxicological properties for the compound are not fully investigated, an analysis of its
components—chromium, benzene, and carbon monoxide—is essential for a complete risk
assessment.[6]

Chromium Toxicity

The chromium in this compound is in the Cr(0) oxidation state. While trivalent chromium
(Cr(ll1)) is an essential trace element and generally considered to have low toxicity, hexavalent
chromium (Cr(V1)) is a known human carcinogen.[4][12][13][14] The primary concern is the
potential for Cr(0) to be oxidized to the highly toxic Cr(VI) state, either through metabolic
processes or upon decomposition. Occupational exposure to Cr(VI) compounds is strongly
associated with an increased risk of lung cancer.[12][15][16][17] Cr(VI) is also genotoxic,
capable of causing DNA damage.[13][14]

Benzene Toxicity

Benzene, a component of this molecule, is a well-established human carcinogen (IARC Group
1).[18][19] Long-term exposure to benzene can cause leukemia and other cancers of the
blood-forming organs.[19][20] Benzene also damages the immune system and can cause bone
marrow failure, leading to anemia and leukopenia.[19][20][21]

Carcinogenicity and Mutagenicity

While (Benzene)tricarbonylchromium is not explicitly listed as a carcinogen by major
regulatory agencies, its components present a significant carcinogenic risk.[6] Epidemiological
studies have definitively linked occupational exposure to certain chromium salts and benzene
to cancer.[12][19] Hexavalent chromium compounds are considered mutagenic, and while
trivalent chromium is largely inactive in this regard, it is believed that Cr(VI) is reduced to the
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ultimate mutagen, Cr(lll), intracellularly.[12][22] Given these facts,
(Benzene)tricarbonylchromium should be handled as a potential carcinogen and mutagen.

Occupational Exposure Limits and Monitoring

There are no specific occupational exposure limits (OELS) for
(Benzene)tricarbonylchromium. Therefore, it is prudent to adhere to the limits established for
its hazardous components, particularly hexavalent chromium and benzene.

Exposure Limit (8-

Substance Agency Notes
hour TWA)
Hexavalent Chromium Action Level: 2.5
OSHA 5 pg/m3 (PEL)
(Cr(vD) png/m3[23][24][25]
NIOSH 1 pg/m3 (REL) 10-hour TWA[15]
Chromium metal &
OSHA 500 pg/ms3 (PEL)
Cr(lll) compounds
Benzene OSHA 1 ppm (PEL) STEL: 5 ppm (15-min)
NIOSH 0.1 ppm (REL) STEL: 1 ppm (15-min)

Medical surveillance, including monitoring for respiratory symptoms and hematological
changes, may be required for personnel with significant exposure risk, consistent with OSHA
standards for hexavalent chromium and benzene.[26][27]

Hierarchy of Controls for Safe Handling

A multi-layered approach to safety, known as the hierarchy of controls, is essential for
minimizing exposure. This framework prioritizes engineering and administrative controls over
sole reliance on personal protective equipment (PPE).
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Figure 1: Hierarchy of controls for managing exposure risks.

Safe Handling and Storage Protocols

Due to its air sensitivity and toxicity, strict protocols must be followed.[5][11][28]

Engineering Controls
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» Ventilation: All manipulations of (Benzene)tricarbonylchromium must be performed in a
certified chemical fume hood, glovebox, or a similarly contained and ventilated enclosure to
maintain airborne concentrations below exposure limits.[29][30] Laboratory rooms should be
maintained under negative pressure relative to adjacent corridors.[29]

o Air-Free Techniqgues: For reactions and transfers, the use of Schlenk line or glovebox
techniques is mandatory to handle the air- and moisture-sensitive compound.[5][28][31]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is required to prevent dermal, ocular, and respiratory exposure.
[32]

Hand Protection: Double gloving with nitrile gloves is recommended for extended use.[29]
[30]

e Eye and Face Protection: Chemical safety goggles in combination with a face shield are
essential.[29][30]

o Skin and Body Protection: A lab coat must be worn. For tasks with a higher risk of spillage, a
chemically resistant apron is also advised.[30]

e Respiratory Protection: If engineering controls are insufficient to maintain exposure below the
OELs, a NIOSH-approved respirator with appropriate cartridges (e.g., for particulates and
organic vapors) must be used in accordance with a formal respiratory protection program.[6]
[26]

Step-by-Step Handling Protocol (Solid)

o Preparation: Don all required PPE. Ensure the chemical fume hood sash is at the
appropriate working height.

 Inert Environment: Purge all glassware and equipment with an inert gas (e.g., nitrogen or
argon).

» Weighing: Weigh the solid compound in a tared, sealed container within the fume hood. If
transferring, do so under a positive flow of inert gas.
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o Transfer: Use powder funnels and spatulas to transfer the solid. Avoid creating dust.

» Cleaning: Decontaminate all equipment and the work surface immediately after use. Use wet
cleaning methods to prevent dust generation.[29]

o Waste Disposal: Dispose of all contaminated materials (gloves, wipes, etc.) in a designated,
sealed hazardous waste container.[6][29]

e Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[6]

Storage Requirements

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]
» Store under an inert atmosphere (nitrogen or argon).[1]

o Keep away from incompatible materials such as strong oxidizing agents.[6]
o Store separately from food and drink.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures

 Inhalation: Immediately move the person to fresh air.[6][21] If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[6]

o Skin Contact: Remove all contaminated clothing. Immediately wash the affected area with
plenty of soap and water for at least 15 minutes.[1][6][21] Seek medical attention if irritation
persists.[6]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and
easy to do. Seek immediate medical attention.
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¢ Ingestion: Do NOT induce vomiting.[29] Rinse the mouth with water.[6] Never give anything
by mouth to an unconscious person. Seek immediate medical attention.[6][29]

Spill Response Protocol

A systematic approach is necessary to contain and clean up spills safely and effectively.

Spill Response Workflow

1. Evacuate & Alert
(Alert personnel, evacuate immediate area)

2. Assess & Assemble PPE
(Assess spill size, don appropriate PPE)

6. Report
(Document the incident)
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Figure 2: Workflow for responding to a (Benzene)tricarbonylchromium spill.

For large spills, evacuate the area and contact the institution's emergency response team.
Avoid breathing dust and ensure adequate ventilation.

Disposal Considerations

Waste containing (Benzene)tricarbonylchromium must be treated as hazardous waste.

» Dispose of contents and containers in an approved waste disposal plant according to local,
state, and federal regulations.[6][18][33]

¢ Do not mix with other waste streams.

e Handle uncleaned containers as you would the product itself.

Conclusion

(Benzene)tricarbonylchromium is a valuable reagent in chemical synthesis, but it possesses
significant health and safety risks due to its acute toxicity and the carcinogenic nature of its
components. A comprehensive safety strategy, grounded in the hierarchy of controls, is not
merely a recommendation but a requirement for its use. By implementing robust engineering
controls, adhering to stringent handling protocols, utilizing appropriate PPE, and being
prepared for emergencies, researchers can mitigate the risks and handle this compound safely.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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